4-[(4-Methylpiperazin-1-yl)sulfonyl]phenyl isocyanate

• Molecular Formula: C12H15N3O3S
• Molecular Weight: 281.33 g/mol
• IUPAC Name: 1-(4-isocyanatophenyl)sulfonyl-4-methylpiperazine
• InChI: InChI=1S/C12H15N3O3S/c1-14-6-8-15(9-7-14)19(17,18)12-4-2-11(3-5-12)13-10-16/h2-5H,6-9H2,1H3
• InChI Key: DHNUXZCMUXZHRH-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)N=C=O

Description

4-[(4-Methylpiperazin-1-yl)sulfonyl]phenyl isocyanate is a useful research compound. Its molecular formula is C12H15N3O3S and its molecular weight is 281.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-(4-Methylpiperazin-1-sulfonyl)aniline (0.5 g, 1.96 mmol) dissolved in anhydrous benzene was added dropwise to a solution of trichloromethylchloroformate (0.3 mL, 2.35 mmol) in anhydrous benzene at −10° C. The mixture was warmed to room temperature for 10 minutes, then heated to 90° C. for 2 h. The mixture was concentrated under reduced pressure to provide 4-[(4-methylpiperazin-1-yl)sulfonyl]phenyl isocyanate as a solid, used as an intermediate in the production of Compound 105. IR: 1166, 1339, 2265 cm1.